Cas no 56326-98-8 (4-Cyano-4-(4-fluorophenyl)cyclohexanone)

4-Cyano-4-(4-fluorophenyl)cyclohexanone structure
56326-98-8 structure
Product Name:4-Cyano-4-(4-fluorophenyl)cyclohexanone
CAS No:56326-98-8
MF:C13H12FNO
MW:217.238886833191
MDL:MFCD00044815
CID:89894
PubChem ID:91805
Update Time:2025-04-18

4-Cyano-4-(4-fluorophenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorophenyl)-4-oxocyclohexanecarbonitrile
    • 4-Cyano-4-(4-fluorophenyl)cyclohexanone
    • 1-(4-Fluorophenyl)-4-oxocyclohexane-1-carbonitrile
    • Cyclohexanecarbonitrile, 1-(4-fluorophenyl)-4-oxo-
    • DSSTox_RID_97451
    • DSSTox_CID_31566
    • DSSTox_GSID_57777
    • FNWWTNNFZGBMEM-UHFFFAOYSA-N
    • Tox21_113828
    • CC0110
    • 4-cyano-4-p-fluorophenylcyclohexanone
    • AKO
    • SR-01000945062-1
    • CHEMBL3561226
    • AC-22735
    • CAS-56326-98-8
    • FT-0640374
    • CS-W002220
    • NS00055006
    • 4-Cyano-4-(4-flurophenyl)cyclohexanone
    • A852322
    • DTXSID3057777
    • J-515225
    • SY003803
    • AKOS015888170
    • MFCD00044815
    • 2K2RPS539D
    • SCHEMBL1559063
    • SR-01000945062
    • EINECS 260-111-7
    • LEVOCABASTINE HYDROCHLORIDE IMPURITY H [EP IMPURITY]
    • 4-cyano-4-(p-fluorophenyl)cyclohexanone
    • AM804050
    • DTXCID4031566
    • 56326-98-8
    • SS-3591
    • 1-(4-Fluoro-phenyl)-4-oxo-cyclohexanecarbonitrile
    • NCGC00253708-01
    • 4-CYANO-4-(4-FLUOROPHENYL)CYCLOHEXAN-1-ONE
    • UNII-2K2RPS539D
    • _x000D_4-Cyano-4-(4-fluorophenyl)cyclohexanone
    • DB-052892
    • ?4-Cyano-4-(4-fluorophenyl)cyclohexanone
    • Cyclohexanecarbonitrile, 1-(4-fluorophenyl)-4-oxo-; 1-(4-Fluorophenyl)-4-oxocyclohexanecarbonitrile; 4-Cyano-4-(4-fluorophenyl)cyclohexan-1-one; 4-Cyano-4-(4-fluorophenyl)cyclohexanone
    • LEVOCABASTINE HYDROCHLORIDE IMPURITY H (EP IMPURITY)
    • MDL： MFCD00044815
    • Inchi： 1S/C13H12FNO/c14-11-3-1-10(2-4-11)13(9-15)7-5-12(16)6-8-13/h1-4H,5-8H2
    • InChI Key： FNWWTNNFZGBMEM-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C1(C#N)CCC(CC1)=O

Computed Properties

  • Exact Mass: 217.09000
  • Monoisotopic Mass: 217.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.19
  • Melting Point: 91-94 °C
  • Boiling Point: 373.6 ℃ at 760 mmHg
  • Flash Point: 179.8℃
  • Refractive Index: 1.541
  • PSA: 40.86000
  • LogP: 2.73018

4-Cyano-4-(4-fluorophenyl)cyclohexanone Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P301+P312+P330
  • Hazardous Material transportation number：UN3439
  • Packing Group：III
  • Hazard Level：6.1
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：2-8 °C
  • Safety Term：6.1
  • Packing Group：III

4-Cyano-4-(4-fluorophenyl)cyclohexanone Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Cyano-4-(4-fluorophenyl)cyclohexanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 56326-98-8 98%
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Fluorochem
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Chemenu
CM202399-10g
1-(4-Fluorophenyl)-4-oxocyclohexane-1-carbonitrile
 56326-98-8 95+%
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Chemenu
CM202399-25g
1-(4-Fluorophenyl)-4-oxocyclohexane-1-carbonitrile
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AstaTech
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AstaTech
63580-5/G
1-(4-FLUOROPHENYL)-4-OXOCYCLOHEXANECARBONITRILE
 56326-98-8 97%
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AstaTech
63580-25/G
1-(4-FLUOROPHENYL)-4-OXOCYCLOHEXANECARBONITRILE
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Chemenu
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4-Cyano-4-(4-fluorophenyl)cyclohexanone Production Method

4-Cyano-4-(4-fluorophenyl)cyclohexanone Related Literature

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